4-((2-((2-((4-chlorobenzyl)amino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-isopropylbenzamide

• IUPAC Name: 4-[[2-[2-[(4-chlorophenyl)methylamino]-2-oxoethyl]sulfanyl-4-oxoquinazolin-3-yl]methyl]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C28H27ClN4O3S/c1-18(2)31-26(35)21-11-7-20(8-12-21)16-33-27(36)23-5-3-4-6-24(23)32-28(33)37-17-25(34)30-15-19-9-13-22(29)14-10-19/h3-14,18H,15-17H2,1-2H3,(H,30,34)(H,31,35)
• InChI Key: IGONEJRGRJNATN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC=C(C=C1)CN2C(=O)C3=CC=CC=C3N=C2SCC(=O)NCC4=CC=C(C=C4)Cl
• Molecular Formula: C28H27ClN4O3S
• Molecular Weight: 535.1 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a quinazolinone moiety, which is a type of heterocyclic compound. Quinazolinones and their derivatives are known to exhibit a wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The compound would likely exhibit significant conformational flexibility.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Quinazolinones are known to have a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects.

Future Directions

The study of quinazolinones and their derivatives is a vibrant field of research due to their wide range of biological activities. Future research could focus on exploring the biological activity of this compound and developing more efficient synthesis methods.